![molecular formula C22H16N2S B2780774 (E)-2-(2-(9-methyl-9H-carbazol-2-yl)vinyl)benzo[d]thiazole CAS No. 392290-53-8](/img/structure/B2780774.png)
(E)-2-(2-(9-methyl-9H-carbazol-2-yl)vinyl)benzo[d]thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-2-(2-(9-methyl-9H-carbazol-2-yl)vinyl)benzo[d]thiazole, also known as MC540, is a fluorescent dye that has been extensively used in scientific research applications. MC540 is a highly sensitive and selective probe for the detection of membrane potential changes in cells.
Mechanism of Action
(E)-2-(2-(9-methyl-9H-carbazol-2-yl)vinyl)benzo[d]thiazole is a voltage-sensitive fluorescent dye that binds to the membrane of cells and undergoes a conformational change in response to changes in membrane potential. This conformational change results in a change in the fluorescence intensity of this compound, which can be measured using fluorescence microscopy or spectroscopy. The change in fluorescence intensity is proportional to the change in membrane potential.
Biochemical and Physiological Effects
This compound has been shown to have minimal effects on cell viability and membrane integrity at concentrations used for fluorescence imaging. However, higher concentrations of this compound can cause membrane disruption and cell death. This compound has also been shown to affect the activity of ion channels and transporters in cells, which can lead to changes in membrane potential and cell function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (E)-2-(2-(9-methyl-9H-carbazol-2-yl)vinyl)benzo[d]thiazole as a fluorescent probe is its high sensitivity and selectivity for membrane potential changes in cells. This compound is also relatively easy to use and can be used with a variety of fluorescence imaging techniques. However, this compound has some limitations, including its potential toxicity at high concentrations and its limited ability to detect changes in membrane potential in some types of cells.
Future Directions
There are several future directions for the use of (E)-2-(2-(9-methyl-9H-carbazol-2-yl)vinyl)benzo[d]thiazole in scientific research. One area of research is the development of new fluorescent probes with improved sensitivity and selectivity for membrane potential changes in cells. Another area of research is the application of this compound in the study of membrane potential changes in disease states, such as cancer and neurological disorders. Additionally, the use of this compound in combination with other imaging techniques, such as patch-clamp electrophysiology, could provide new insights into the mechanisms of membrane potential changes in cells.
Synthesis Methods
The synthesis of (E)-2-(2-(9-methyl-9H-carbazol-2-yl)vinyl)benzo[d]thiazole involves the condensation of 2-(2-aminoethoxy)ethanol with 9-methylcarbazole-2-carbaldehyde to form a Schiff base intermediate. This intermediate is then reacted with 2-bromo-1-(4-nitrophenyl)ethanone to form the final product, this compound. The overall yield of this compound synthesis is around 30%.
Scientific Research Applications
(E)-2-(2-(9-methyl-9H-carbazol-2-yl)vinyl)benzo[d]thiazole is widely used in scientific research as a fluorescent probe for the detection of membrane potential changes in cells. It has been used to study the membrane potential changes in a variety of cells, including neurons, muscle cells, and cancer cells. This compound has also been used to investigate the effects of various drugs and toxins on membrane potential changes in cells.
properties
IUPAC Name |
2-[(E)-2-(9-methylcarbazol-2-yl)ethenyl]-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N2S/c1-24-19-8-4-2-6-16(19)17-12-10-15(14-20(17)24)11-13-22-23-18-7-3-5-9-21(18)25-22/h2-14H,1H3/b13-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPLTVHYROVHXPL-ACCUITESSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C3=C1C=C(C=C3)C=CC4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=CC=CC=C2C3=C1C=C(C=C3)/C=C/C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.